![molecular formula C23H21ClN2O B3129791 1-[4-(Tert-butyl)benzyl]-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile CAS No. 339109-52-3](/img/structure/B3129791.png)
1-[4-(Tert-butyl)benzyl]-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
Overview
Scientific Research Applications
Synthesis Processes
Synthesis of Pyridine and Fused Pyridine Derivatives : The compound 1-[4-(Tert-butyl)benzyl]-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been utilized in the synthesis of various pyridine and fused pyridine derivatives. For instance, Al-Issa (2012) explores the reaction of similar pyridine carbonitriles with different reagents to yield a range of derivatives including isoquinoline, pyrido[2,3-d]pyrimidines, and naphthyridine derivatives (Al-Issa, 2012).
Synthesis of Novel Pyridine-3-Carbonitriles : Khalifa et al. (2017) described the synthesis of novel 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles using a compound structurally similar to this compound. These compounds were synthesized by reacting related pyrazoles with different phenyl ethanones and cyanoacetates (Khalifa et al., 2017).
Chemical Properties and Reactions
Crystal Structure Determination : The study by Moustafa and Girgis (2007) delves into the crystal structure of compounds similar to this compound. They analyzed the molecular structure, bond lengths, and valency angles, providing insights into the structural properties of these compounds (Moustafa & Girgis, 2007).
Functionalization and Synthesis of Derivatives : Dejohn et al. (1983) investigated the synthesis of various substituted pyridinecarboxylic acids from dihydro-2-oxo-3-pyridinecarbonitriles. This research demonstrates the potential for functionalizing compounds like this compound to create new chemical entities (Dejohn et al., 1983).
Applications in Other Fields
Catalytic Properties : Korstanje et al. (2014) explored the synthesis of rhenium-oxo complexes using pyridine-based ligands. Though not directly using this compound, their research illustrates the utility of pyridine derivatives in catalysis, potentially opening avenues for similar applications of the compound (Korstanje et al., 2014).
Material Science Applications : In the field of materials science, Hsiao et al. (2000) synthesized polyamides using derivatives of 4-tert-butylcatechol, demonstrating the potential of structurally similar compounds in the creation of new materials with unique properties (Hsiao et al., 2000).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[(4-tert-butylphenyl)methyl]-6-(4-chlorophenyl)-2-oxopyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN2O/c1-23(2,3)19-9-4-16(5-10-19)15-26-21(13-8-18(14-25)22(26)27)17-6-11-20(24)12-7-17/h4-13H,15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAEYOAKOFZSQBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)CN2C(=CC=C(C2=O)C#N)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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